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Compound of Interest

Compound Name: RS102895

Cat. No.: B1250010

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal of RS102895, a
potent CCR2 antagonist used in laboratory research. Adherence to these procedures is crucial
for maintaining a safe laboratory environment and ensuring compliance with environmental
regulations. The information presented is based on safety data sheets and general best
practices for chemical waste management.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for RS102895 hydrochloride. The compound is classified as harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1] Always handle
RS102895 in a well-ventilated area, preferably within a chemical fume hood, and wear
appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommendation

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile or neoprene gloves.

Skin and Body Laboratory coat.

Use in a well-ventilated area or chemical fume

Respiratory hood
ood.

Quantitative Data Summary

The following table summarizes key quantitative data for RS102895 hydrochloride. This
information is essential for understanding the compound's properties and for making informed
decisions regarding its handling and disposal.

Property Value
Molecular Formula C21H21F3N202 « HCI
Molecular Weight 426.9 g/mol

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye
GHS Hazard Statements S )

irritation), H335 (May cause respiratory

irritation).[1]

DMSO: 30 mg/mL, DMF: 25 mg/mL, Ethanol: 2

Solubility L
mg/m

Step-by-Step Disposal Protocol

The primary method for the disposal of RS102895 and materials contaminated with it is
through a licensed hazardous waste management company, typically involving high-
temperature incineration.[2][3][4] Under no circumstances should RS102895 be disposed of
down the drain or in regular trash.

1. Waste ldentification and Segregation:
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Identify: All materials that have come into contact with RS102895 are considered hazardous
waste. This includes:

[e]

Unused or expired solid RS102895.

o

Solutions containing RS102895.

[¢]

Contaminated labware (e.g., pipette tips, vials, weighing paper).

o

Contaminated PPE (e.g., gloves).

Segregate: Collect all RS102895 waste separately from other laboratory waste streams. Due
to its chemical structure (a halogenated organic compound), it should be segregated as
halogenated organic waste. Do not mix with non-halogenated solvents, aqueous waste, or
other incompatible chemicals.

. Waste Collection and Container Management:

Solid Waste:

o Place solid RS102895 waste and grossly contaminated disposable items into a
designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste:

o Collect solutions containing RS102895 in a separate, sealed, and compatible liquid waste
container (e.g., a high-density polyethylene container).

o |f RS102895 is dissolved in a solvent like DMSO, the entire solution is considered
hazardous waste.

Container Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"RS102895 hydrochloride," and the approximate concentration and quantity.

. Decontamination of Labware:
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Reusable Labware:

o Triple rinse non-disposable glassware with a suitable solvent (e.g., ethanol or acetone).
o Collect the solvent rinsate as hazardous liquid waste.

o After the solvent rinse, wash the glassware with soap and water.

Empty Containers:

o The original container of RS102895, even when empty, should be triple-rinsed with a
suitable solvent.

o The rinsate must be collected as hazardous waste.
. Storage and Final Disposal:

Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and
secure area away from incompatible materials.

Disposal: Arrange for a pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor. Provide them with the Safety
Data Sheet for RS102895.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of RS102895.
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Caption: Logical workflow for the proper disposal of RS102895.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of RS102895: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250010#rs102895-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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